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Compound of Interest

Compound Name: Diazinon

Cat. No.: B1670403 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of

chemicals is paramount. This guide provides essential, immediate safety and logistical

information for working with Diazinon, an organophosphate insecticide. Following these

procedural steps will help ensure a safe laboratory environment and proper disposal of

hazardous waste.

Personal Protective Equipment (PPE) for Diazinon
When handling Diazinon, a comprehensive suite of personal protective equipment is crucial to

prevent exposure. Diazinon can be harmful if swallowed, inhaled, or absorbed through the skin

and can cause irritation to the eyes.[1][2][3] Repeated exposure to cholinesterase inhibitors like

Diazinon may lead to prolonged susceptibility to even small doses.[3][4][5]

Core PPE Requirements:

Gloves: Chemical-resistant gloves, such as nitrile or butyl rubber, are essential.[6][7] Always

wear unlined, waterproof gloves and ensure they extend up the forearm.[3][8] It is good

practice to wash the outside of the gloves before removal.[5][9]

Eye and Face Protection: Chemical splash goggles and a face shield should be worn,

especially when there is a risk of splashing or aerosol generation.[8]

Respiratory Protection: A NIOSH-approved respirator is recommended to avoid inhaling

fumes or spray mist.[10][11] For emergency situations, a positive-pressure self-contained
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breathing apparatus is advised.[6]

Protective Clothing: A long-sleeved shirt and long pants are the minimum requirement.[3][11]

For tasks with a higher risk of contamination, a chemical-resistant suit or apron should be

worn over regular clothing.[7][11][12]

Footwear: Chemical-resistant boots should be worn, and pant legs should be placed over the

boots to prevent chemicals from entering.[8]

Quantitative Safety Data for Diazinon
The following table summarizes key quantitative data related to the safe handling of Diazinon.

Parameter Value Reference

NIOSH Recommended

Airborne Exposure Limit (REL)
0.1 mg/m³ (10-hour workshift) [13]

Acute Dermal LD50 (rabbit) > 2020 mg/kg [1][2]

Inhalation LC50 (rat) > 2.5 mg/L (4 hr) [1][2]

Oral LD50 (female rat) 1,600 mg/kg [2]

Procedural Workflow for Handling Diazinon
To ensure safety at every stage, a systematic approach to handling Diazinon is necessary.

This workflow outlines the key steps from preparation to disposal.
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Preparation Phase

Handling & Application Phase

Post-Handling & Disposal Phase

Review Safety Data Sheet (SDS)

Assemble and Inspect PPE

Ensure Proper Ventilation

Prepare Diazinon Solution in a Well-Ventilated Area

Proceed to Handling

Use Only Outdoors or in a Well-Ventilated Area

Avoid Inhaling Vapors or Mist

Prevent Contact with Skin and Eyes

Decontaminate Equipment

Complete Application

Remove and Clean/Dispose of PPE

Wash Hands and Exposed Skin Thoroughly

Store Diazinon in a Locked, Cool, Dry Place

Dispose of Waste According to Regulations
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Diazinon Safe Handling Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1670403?utm_src=pdf-body-img
https://www.benchchem.com/product/b1670403?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670403?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Operational and Disposal Plans
Handling and Storage:

Always work in a well-ventilated area.[11]

Do not eat, drink, or smoke when handling Diazinon.[2][10]

Store Diazinon in its original container in a cool, dry, and locked place, out of reach of

children and pets.[6]

Keep Diazinon away from food, feed, and other chemicals.[9]

Spill Management:

In case of a small spill, absorb the liquid with dry sand, earth, or another noncombustible

material and place it into a sealed container for disposal.[13]

For powdered spills, collect the material in the safest way possible and place it in a sealed

container.[13]

Decontaminate the spill area with a mixture of household bleach and water.[9]

Disposal:

Diazinon is considered hazardous waste.[13]

Do not dispose of Diazinon or its containers in regular trash, sinks, toilets, or storm drains.

[13][14]

Contact your state's Department of Environmental Protection (DEP) or the regional office of

the federal Environmental Protection Agency (EPA) for specific disposal recommendations.

[13]

Empty containers should be triple-rinsed, punctured, and disposed of according to local

regulations.[10] Many jurisdictions recommend taking unwanted Diazinon products to a

household hazardous waste collection site.[14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1670403?utm_src=pdf-custom-synthesis
https://kernred.co.kern.ca.us/kern-agcomm/products/DIAZINON%20AG600%20WBC%20INSECTICIDE.pdf
https://assets.greenbook.net/M94352.pdf
https://gcrec.ifas.ufl.edu/static/docs/pdf/strawberry-pathology/msds-pesticides/diazinon.pdf
https://assets.greenbook.net/19-53-24-13-03-2019-Diazinon_AG500_Label1f.pdf
https://s3-us-west-1.amazonaws.com/agrian-cg-fs1-production/pdfs/Diazinon_AG5001t_Label.pdf
https://www.cooperses.com/wp-content/uploads/2015/05/PCO-Diazinon-MSDS-2014.pdf
https://extension.missouri.edu/publications/g1917
https://www.ccohs.ca/oshanswers/safety_haz/landscaping/pesticides.html
https://assets.greenbook.net/15-50-54-22-06-2018-mpAUQ002.pdf
https://www.pomais.com/product/diazinon-insecticide/
https://www.wikihow.com/Mix-Diazinon
https://www.health.vic.gov.au/environmental-health/pesticide-use-and-personal-protective-equipment
https://nj.gov/health/eoh/rtkweb/documents/fs/0618.pdf
https://web-ded.uta.edu/cedwebfiles/eti/OP_Fact_Sheet/FIFRA/Example%20Diazinon_%20Phase%20Out%20of%20all%20Residential%20Uses%20of%20the%20Insecticide.pdf
https://www.benchchem.com/product/b1670403#personal-protective-equipment-for-handling-diazinon
https://www.benchchem.com/product/b1670403#personal-protective-equipment-for-handling-diazinon
https://www.benchchem.com/product/b1670403#personal-protective-equipment-for-handling-diazinon
https://www.benchchem.com/product/b1670403#personal-protective-equipment-for-handling-diazinon
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670403?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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